Cas no 2137135-15-8 ((1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine)

• Product Name: (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
• CAS No: 2137135-15-8
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 6148742
• PubChem ID: 165469996
• Update Time: 2025-06-11

(1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
• 2137135-15-8
• EN300-1074410
• (1R)-1-[2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine

• Inchi： 1S/C12H15N3O2S/c1-9(13)11-5-3-4-6-12(11)15-8-10(7-14-15)18(2,16)17/h3-9H,13H2,1-2H3/t9-/m1/s1
• InChI Key： RCVUKAMCUDQSOH-SECBINFHSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC=CC=1[C@@H](C)N)(=O)=O

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.4Ų

Additional information on (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine

Introduction to Compound CAS No. 2137135-15-8: (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine

The compound with the CAS number 2137135-15-8, known as (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine, is a chiral amine that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a chiral center and a substituted pyrazole ring, which contribute to its biological activity and selectivity.

(1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine has been the subject of extensive research, particularly in the context of its pharmacological properties and potential as a lead compound for drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for the treatment of several diseases.

One of the key areas of interest for this compound is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous physiological processes. Research has shown that (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine can selectively interact with specific GPCRs, leading to potential therapeutic benefits in conditions such as cardiovascular diseases, neurological disorders, and inflammatory conditions.

Another significant aspect of this compound is its ability to cross the blood-brain barrier (BBB). The BBB is a critical barrier that protects the brain from harmful substances while allowing essential nutrients to pass through. Compounds that can effectively cross the BBB are highly valuable for treating central nervous system (CNS) disorders. Studies have demonstrated that (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine exhibits favorable BBB permeability, making it a promising candidate for CNS-targeted therapies.

In addition to its pharmacological properties, the synthetic accessibility of (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine has been extensively explored. The chiral nature of this compound necessitates enantioselective synthesis methods to ensure the production of the desired enantiomer. Various synthetic routes have been developed, including asymmetric synthesis using chiral catalysts and resolution techniques. These methods have been optimized to achieve high yields and enantiomeric purity, facilitating large-scale production for preclinical and clinical studies.

The biological activity of (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine has been evaluated in multiple in vitro and in vivo models. In vitro studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit specific kinases and enzymes associated with cancer progression and inflammation. In vivo studies have further confirmed its efficacy in animal models of disease, demonstrating significant therapeutic effects without notable toxicity.

The safety profile of (1R)-1-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-am ine has also been extensively investigated. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, the compound with the CAS number 2137135-15-8, known as (R)-N-^{[(R)-2-[(4-methanesulfonyl-H--pyrazol--yl)-phenyl]-ethyl]-methanesulfonamide}, represents a promising lead molecule for drug discovery and development. Its unique structural features, coupled with its favorable pharmacological properties and safety profile, make it an attractive candidate for further research and potential clinical applications. Ongoing studies continue to explore its full therapeutic potential across various disease areas, contributing to advancements in medicinal chemistry and drug development.